N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO4/c1-3-22-11-12-23-17-9-7-16(8-10-17)20-19(21)14-24-18-6-4-5-15(2)13-18/h4-10,13H,3,11-12,14H2,1-2H3,(H,20,21)
• InChI Key: WUIUCNNCCGYHCP-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC(=C2)C

Description

N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide, also known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1990s by scientists at Bayer AG, who were researching new treatments for cardiovascular diseases. Since then, BAY 41-2272 has been found to have a wide range of biological effects, making it a promising candidate for further research.

Mechanism of Action

N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which is involved in the production of cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that plays a key role in regulating various physiological processes, including smooth muscle relaxation, platelet aggregation, and inflammation. By increasing cGMP levels, N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272 promotes vasodilation, reduces blood pressure, and improves blood flow to the lungs.
Biochemical and Physiological Effects
N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272 has been shown to have a wide range of biochemical and physiological effects. In addition to its vasodilatory and anti-hypertensive effects, it has been found to inhibit platelet aggregation, reduce inflammation, and promote neuronal survival. It has also been shown to have anti-cancer properties, with studies suggesting that it may inhibit tumor growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272 for lab experiments is its specificity for sGC, which allows researchers to study the effects of cGMP signaling in a controlled manner. However, its low solubility in water and tendency to degrade over time can make it difficult to work with, and its effects can be influenced by factors such as pH and temperature.

Future Directions

There are several potential future directions for research on N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, where it may help to promote neuronal survival and reduce inflammation. Another area of interest is its potential use in combination with other drugs for the treatment of cancer, where it may enhance the effectiveness of chemotherapy and radiation therapy. Additionally, further research is needed to better understand the mechanisms underlying its effects on platelet aggregation and inflammation, which may have implications for the treatment of cardiovascular diseases and other inflammatory disorders.

Synthesis Methods

The synthesis of N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272 involves several steps, starting with the reaction of 2-(3-methylphenoxy)acetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(2-ethoxyethyl)-4-nitroaniline to form the nitroaryl amide intermediate. Reduction of the nitro group with tin and hydrochloric acid followed by acetylation of the resulting amine yields the final product, N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272.

Scientific Research Applications

N-[4-(2-ethoxyethoxy)phenyl]-2-(3-methylphenoxy)acetamide 41-2272 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases such as hypertension and pulmonary arterial hypertension (PAH). It has also been investigated for its potential use in the treatment of cancer, neurodegenerative diseases, and inflammatory disorders.